2-[3-(hydroxymethyl)pyrrolidin-3-yl]propan-2-ol hydrochloride
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Overview
Description
2-[3-(hydroxymethyl)pyrrolidin-3-yl]propan-2-ol hydrochloride is a chemical compound with a pyrrolidine ring structure. It is known for its diverse applications in various fields, including chemistry, biology, and medicine. The compound’s unique structure allows it to participate in a variety of chemical reactions, making it a valuable substance for research and industrial purposes .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[3-(hydroxymethyl)pyrrolidin-3-yl]propan-2-ol hydrochloride typically involves the reaction of pyrrolidine derivatives with appropriate reagents under controlled conditions. One common method includes the reaction of pyrrolidine with formaldehyde and a secondary alcohol, followed by hydrochloric acid treatment to form the hydrochloride salt .
Industrial Production Methods
Industrial production of this compound often involves large-scale synthesis using automated reactors and stringent quality control measures. The process ensures high purity and yield, making the compound suitable for various applications .
Chemical Reactions Analysis
Types of Reactions
2-[3-(hydroxymethyl)pyrrolidin-3-yl]propan-2-ol hydrochloride undergoes several types of chemical reactions, including:
Oxidation: The hydroxymethyl group can be oxidized to form aldehydes or carboxylic acids.
Reduction: The compound can be reduced to form different alcohol derivatives.
Substitution: The pyrrolidine ring can undergo substitution reactions with various electrophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles such as alkyl halides. The reactions are typically carried out under controlled temperatures and pH conditions to ensure the desired product formation .
Major Products Formed
The major products formed from these reactions include various alcohols, aldehydes, and substituted pyrrolidine derivatives. These products are often used as intermediates in the synthesis of more complex molecules .
Scientific Research Applications
2-[3-(hydroxymethyl)pyrrolidin-3-yl]propan-2-ol hydrochloride has a wide range of scientific research applications:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Investigated for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.
Mechanism of Action
The mechanism of action of 2-[3-(hydroxymethyl)pyrrolidin-3-yl]propan-2-ol hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used .
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other pyrrolidine derivatives such as pyrrolizine, pyrrolidine-2-one, and pyrrolidine-2,5-diones. These compounds share a similar core structure but differ in their functional groups and overall chemical properties .
Uniqueness
2-[3-(hydroxymethyl)pyrrolidin-3-yl]propan-2-ol hydrochloride is unique due to its specific hydroxymethyl and propan-2-ol functional groups, which confer distinct chemical reactivity and biological activity. This uniqueness makes it a valuable compound for targeted research and industrial applications .
Properties
CAS No. |
2680528-39-4 |
---|---|
Molecular Formula |
C8H18ClNO2 |
Molecular Weight |
195.7 |
Purity |
95 |
Origin of Product |
United States |
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